Cas no 2580227-18-3 (7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid)

• Product Name: 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
• CAS No: 2580227-18-3
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5661914
• PubChem ID: 165890319
• Update Time: 2025-10-31

7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725314
• 2580227-18-3
• 7-[(benzyloxy)carbonyl]-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid
• 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid

• Inchi： 1S/C17H16N2O4/c20-16(21)15-14-10-19(9-7-13(14)6-8-18-15)17(22)23-11-12-4-2-1-3-5-12/h1-6,8H,7,9-11H2,(H,20,21)
• InChI Key： RCIOIRXIJXICOE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(C(=O)O)=NC=CC=2CC1)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid

Comprehensive Overview of 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid (CAS No. 2580227-18-3)

The compound 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid (CAS No. 2580227-18-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique naphthyridine core and benzyloxycarbonyl protecting group, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery programs targeting various therapeutic areas, including oncology, neurology, and infectious diseases.

In recent years, the demand for 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid has surged due to its role in the development of novel small-molecule inhibitors and protease inhibitors. Researchers are particularly interested in its potential applications in cancer therapy, where it has shown promise in modulating key signaling pathways. The compound's ability to act as a scaffold for further derivatization has also made it a focal point in combinatorial chemistry and high-throughput screening efforts.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given its complex structure, the synthesis of 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid often involves multi-step reactions, including protection-deprotection strategies and catalytic hydrogenation. Advanced techniques such as HPLC and NMR spectroscopy are typically employed to ensure high purity and accurate characterization, which are critical for its subsequent use in biological assays.

The pharmacokinetic properties of this compound are another area of intense investigation. Its lipophilicity and solubility profiles are key determinants of its bioavailability, which in turn influence its efficacy in preclinical models. Researchers are also exploring its potential as a prodrug, leveraging its carboxylic acid moiety for further modifications that could enhance its therapeutic index. These studies are often complemented by computational modeling to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

From an industrial perspective, the scalability of 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid production is a topic of great relevance. Pharmaceutical companies are keen on optimizing its synthesis to reduce costs and improve yield, thereby facilitating its integration into large-scale drug manufacturing processes. Innovations in green chemistry and flow chemistry are being explored to address these challenges, aligning with the growing emphasis on sustainable practices in the chemical industry.

In summary, 7-(benzyloxy)carbonyl-5,6,7,8-tetrahydro-2,7-naphthyridine-1-carboxylic acid (CAS No. 2580227-18-3) represents a pivotal building block in modern drug discovery. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical methodologies, underscore its importance in the quest for new therapeutic agents. As research continues to unravel its full potential, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.